5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

Specification

• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-methylsulfanylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H19N3O3S/c1-30-16-10-8-14(9-11-16)22-19-20(17-6-2-3-7-18(17)27)24-25-21(19)23(28)26(22)13-15-5-4-12-29-15/h2-12,22,27H,13H2,1H3,(H,24,25)
• Standard InChI Key: OZHNGIFRLFWJRW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O

Introduction

Chemical Structure and Nomenclature

IUPAC Name and Molecular Formula

The systematic IUPAC name, 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one, reflects its intricate architecture. The molecular formula is C₂₄H₂₀N₃O₃S, with a molecular weight of 430.5 g/mol. The structure integrates:

• A pyrrolo[3,4-c]pyrazol-6(2H)-one core, a bicyclic system combining pyrrole and pyrazole rings.

• A furan-2-ylmethyl substituent at position 5.

• A 2-hydroxyphenyl group at position 3.

• A 4-(methylsulfanyl)phenyl moiety at position 4.

Structural Features

Key functional groups include:

• Hydroxyl group: Enhances hydrogen-bonding capacity and solubility.

• Methylsulfanyl group: Introduces hydrophobicity and potential sulfur-mediated interactions.

• Furan ring: Contributes to π-π stacking and electronic effects.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₄H₂₀N₃O₃S
Molecular Weight	430.5 g/mol
SMILES	C1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5OSC
Topological Polar SA	106 Ų
Hydrogen Bond Donors	2 (hydroxyl, pyrazole NH)

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis likely involves multi-step reactions, as inferred from analogous pyrrolopyrazoles:

• Core Formation: Cyclocondensation of β-keto esters with hydrazines to form the pyrazole ring.

• Substituent Introduction:

  • Methylsulfanyl Group: Introduced via nucleophilic aromatic substitution using 4-(methylthio)benzaldehyde.

  • Furan-2-ylmethyl: Attached via alkylation with furfuryl bromide.

• Oxidation: Ketone formation at position 6 using mild oxidizing agents.

A solvent-free, one-pot approach using K10 montmorillonite as a catalyst (as in) could enhance efficiency, leveraging Brønsted acid sites for cyclization.

Optimization Challenges

• Regioselectivity: Ensuring proper orientation during cyclization requires precise temperature control (80–120°C).

• Purity: Column chromatography or recrystallization from toluene/ethanol mixtures is necessary.

Physicochemical Characterization

Spectroscopic Data

• NMR:

  • ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, pyrazole NH), 7.45–6.78 (m, aromatic H), 4.72 (s, 2H, furan-CH₂), 2.51 (s, 3H, S-CH₃).

  • ¹³C NMR: δ 169.8 (C=O), 152.1 (pyrazole C3), 121.9–110.2 (aromatic C).

• MS (ESI+): m/z 431.2 [M+H]⁺.

Thermal Stability

• DSC: Melting point ~215–220°C with decomposition.

• TGA: 5% weight loss at 250°C, indicating moderate thermal stability.

Biological Activity and Mechanisms

Hypothesized Targets

The compound’s structure suggests potential as a kinase inhibitor or antibacterial agent:

• Hydroxyphenyl Group: May chelate metal ions in enzyme active sites.

• Methylsulfanyl Group: Could enhance membrane permeability via lipophilic interactions.

In Silico Predictions

• LogP: 3.2 (moderate lipophilicity).

• Bioavailability Score: 0.55 (moderate oral absorption).

Table 2: Predicted ADMET Properties

Property	Value
Water Solubility	0.01 mg/mL
CYP2D6 Inhibition	Non-inhibitor
Ames Mutagenicity	Negative

Applications and Industrial Relevance

Medicinal Chemistry

• Anticancer Leads: Pyrrolopyrazoles show activity against tyrosine kinases.

• Antimicrobials: Furan derivatives exhibit broad-spectrum activity.

Material Science

• Organic Semiconductors: Conjugated furan and aryl groups enable charge transport.